Cas no 52392-56-0 (Benzoic acid, 2,6-dimethyl-, butyl ester)

Benzoic acid, 2,6-dimethyl-, butyl ester structure
52392-56-0 structure
Product Name:Benzoic acid, 2,6-dimethyl-, butyl ester
CAS No:52392-56-0
MF:C13H18O2
MW:206.280824184418
CID:359744
PubChem ID:10013217
Update Time:2025-04-19

Benzoic acid, 2,6-dimethyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,6-dimethyl-, butyl ester
    • butyl 2,6-dimethylbenzoate
    • SCHEMBL11839195
    • 2,6-dimethyl-benzoic acid butyl ester
    • 52392-56-0
    • DTXSID70434151
    • Inchi: 1S/C13H18O2/c1-4-5-9-15-13(14)12-10(2)7-6-8-11(12)3/h6-8H,4-5,9H2,1-3H3
    • InChI Key: GMTKGCXSWVRXLE-UHFFFAOYSA-N
    • SMILES: O(C(C1C(C)=CC=CC=1C)=O)CCCC

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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